Cas no 886920-10-1 (5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole)

5-Chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core functionalized with a chloro-methyl substitution and a piperazine moiety linked via a 2-nitrobenzoyl group. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of electron-withdrawing nitro and chloro groups enhances reactivity, facilitating further derivatization. The piperazine ring contributes to solubility and binding affinity, making it suitable for targeting specific biological pathways. Its well-defined synthetic route ensures reproducibility, while the modular design allows for structural optimization in drug discovery applications. This compound is primarily of interest in pharmaceutical research for its versatile pharmacophore properties.

5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole structure

886920-10-1 structure

Product Name:5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole

CAS No:886920-10-1

MF:C₁₉H₁₇ClN₄O₃S

MW:416.881281614304

CID:5477496

Update Time:2025-06-09

5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Methanone, [4-(5-chloro-4-methyl-2-benzothiazolyl)-1-piperazinyl](2-nitrophenyl)-
- 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole
- Inchi： 1S/C19H17ClN4O3S/c1-12-14(20)6-7-16-17(12)21-19(28-16)23-10-8-22(9-11-23)18(25)13-4-2-3-5-15(13)24(26)27/h2-7H,8-11H2,1H3
- InChI Key： HFPWTBVECIXYPV-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=NC3=C(C)C(Cl)=CC=C3S2)CC1)(C1=CC=CC=C1[N+]([O-])=O)=O

5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2637-0526-2μmol	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2637-0526-5μmol	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2637-0526-10μmol	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2637-0526-20μmol	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2637-0526-1mg	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2637-0526-2mg	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2637-0526-3mg	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2637-0526-4mg	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2637-0526-5mg	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2637-0526-10mg	5-chloro-4-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole	886920-10-1	90%+	10mg	$79.0	2023-05-16

5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Related Literature

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2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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Additional information on 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole

Recent Advances in the Study of 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS: 886920-10-1)

The compound 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS: 886920-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

Recent studies have focused on the synthesis and structural optimization of 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the nitrobenzoyl moiety significantly improved the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. These findings suggest that the compound could serve as a promising scaffold for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole has shown promising activity against various cancer cell lines. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the compound exhibits potent inhibitory effects on the proliferation of breast and lung cancer cells. Mechanistic studies indicated that the compound induces apoptosis through the activation of caspase-dependent pathways, making it a potential candidate for further anticancer drug development.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent study in ACS Chemical Neuroscience (2024) explored the neuroprotective effects of 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole in models of Alzheimer's disease. The results demonstrated that the compound reduces amyloid-beta aggregation and mitigates oxidative stress in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Ongoing research efforts are focused on overcoming these hurdles to unlock the full therapeutic potential of this compound.

In conclusion, 5-chloro-4-methyl-2-4-(2-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS: 886920-10-1) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse pharmacological activities, ranging from anti-inflammatory and anticancer effects to neuroprotection, highlight its potential as a lead compound for drug development. Continued research and optimization efforts will be crucial in translating these findings into clinically relevant therapeutics.